![molecular formula C11H12N2 B031641 3,5-Dimethyl-1-phenyl-1H-pyrazole CAS No. 1131-16-4](/img/structure/B31641.png)
3,5-Dimethyl-1-phenyl-1H-pyrazole
Overview
Description
3,5-Dimethyl-1-phenyl-1H-pyrazole (DMPP) is a heterocyclic compound that has been studied for its potential application in various scientific fields. It is a five-membered ring composed of two nitrogen atoms, two methyl groups, and a phenyl group. DMPP has been studied for its potential applications in medicinal chemistry, organic synthesis, and biochemistry.
Scientific Research Applications
Biological Importance and Therapeutic Applications : A study on a derivative, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, highlighted its biological significance and potential therapeutic applications (Viveka et al., 2016).
Catalysis in Organic Reactions : Pyrazole-tethered phosphine ligands have been shown to be effective catalysts in Stille, Kumada, and Hiyama cross-coupling reactions when combined with Pd(0) (Pal et al., 2010).
Anticancer Properties : New substituted pyrazoles exhibit anticancer activity, which can be fine-tuned by modifying the substituents, making them potential candidates for cancer treatment (Bustos et al., 2018).
Generation of Asymmetric Imines and Mixed Metal Polynuclear Complexes : Synthetic methodologies for 4-phenyl-1H-pyrazoles with formyl or hydroxymethyl groups have been developed, which could lead to new asymmetric imine ligands and mixed metal polynuclear complexes (Olguín & Brooker, 2011).
Antioxidant Activity : Sulfur- or selenium-containing 4-(arylchalcogenyl)-1H-pyrazoles have demonstrated antioxidant activity and reduced oxidative damage in mouse brain and plasma, suggesting potential pharmacological properties (Oliveira et al., 2020).
Study of Molecular and Electronic Structure : Research on the energy gap between various substituted 1H-pyrazoles has provided insights into their molecular and electronic structures, useful in understanding proton transfer mechanisms (Ibnaouf et al., 2019).
Catalytic Applications : Palladium(II) complexes with new hybrid pyrazole ligands have shown promise for applications in catalysis, particularly in catalysis-based materials (Guerrero et al., 2008).
Tautomerism Studies : The tautomerism of various pyrazole compounds in different media has been a subject of study, providing insights into their chemical behavior (Katritzky & Maine, 1964).
Antimalarial and Anticancer Agents : Platinum(II) and palladium(II) complexes with pyrazole-based ligands have shown significant cytotoxic activity against lung and breast cancer cell lines and potential antimalarial properties (Quirante et al., 2011).
Facilitation of Chemical Synthesis : Novel synthetic routes for specific pyrazole derivatives under unique conditions have been developed, contributing to the field of chemical synthesis (Wang et al., 2015).
Mechanism of Action
Target of Action
It’s worth noting that phenylpyrazole insecticides, a class of compounds to which 3,5-dimethyl-1-phenylpyrazole belongs, function by blocking glutamate-activated chloride channels in insects .
Mode of Action
Phenylpyrazole insecticides, including potentially 3,5-Dimethyl-1-phenylpyrazole, block the glutamate-activated chloride channels in insects . This blocking action disrupts the normal functioning of the nervous system in insects, leading to paralysis and death .
Biochemical Pathways
The blocking of glutamate-activated chloride channels can disrupt the normal functioning of the nervous system in insects, affecting various downstream effects related to nerve signal transmission .
Result of Action
It can be inferred from the mode of action that the compound likely disrupts the normal functioning of the nervous system in insects, leading to paralysis and death .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Pyrazole derivatives are known to interact with various enzymes, proteins, and other biomolecules
Molecular Mechanism
Pyrazoles are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
3,5-dimethyl-1-phenylpyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c1-9-8-10(2)13(12-9)11-6-4-3-5-7-11/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULPMPUPEFBDQQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC=CC=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061546 | |
Record name | 1H-Pyrazole, 3,5-dimethyl-1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1131-16-4, 10250-58-5 | |
Record name | 3,5-Dimethyl-1-phenylpyrazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1131-16-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethylphenylpyrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001131164 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-dimethyl-5-phenylpyrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010250585 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Pyrazole, 3,5-dimethyl-1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Pyrazole, 3,5-dimethyl-1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dimethyl-1-phenyl-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.148 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIMETHYLPHENYLPYRAZOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0SB52BXX7M | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3,5-Dimethyl-1-phenyl-1H-pyrazole?
A1: The molecular formula of this compound is C11H12N2, and its molecular weight is 172.23 g/mol. [, , , , ]
Q2: What spectroscopic data is available for characterizing this compound?
A2: The characterization of this compound often relies on techniques such as FT-IR, 1H NMR, 13C NMR, and EI-MS spectral analyses. [, , , ]
Q3: How do structural modifications of this compound affect its activity?
A3: Research has explored modifying the structure of this compound to create derivatives with varying biological activities. For instance, introducing a 4-acetamidoalkyl group to the pyrazole ring yielded compounds with potential inhibitory activity against B-Raf and Cox-2. [] Additionally, appending a (hexylsulfanyl)methyl group at the 4-position resulted in a derivative with enhanced extraction properties for Palladium(II) recovery. [, , ] These examples demonstrate how even subtle alterations to the core structure can significantly impact the compound's properties and potential applications.
Q4: Does this compound exhibit antioxidant properties?
A4: In vitro studies have demonstrated that this compound, particularly when compared to its sulfur and selenium-containing derivatives, displays antioxidant activity. It effectively scavenges 1,1-diphenyl-2-picryl-hydrazyl (DPPH) radicals and exhibits 2,2′-azino-bis(3-ethylbenzthiazoline-6-sulfonic acid) (ABTS) radical scavenging activity. []
Q5: What is the toxicity profile of this compound?
A5: In vivo studies on mice have shown that a single oral administration of this compound (300 mg/kg) did not significantly alter the activity of δ-aminolevulinic acid dehydratase in the brain, liver, and kidneys, suggesting low toxicity. Furthermore, it did not affect aspartate aminotransferase, alanine aminotransferase, urea, or creatinine levels in plasma, further supporting its low toxicity profile. []
Q6: Can this compound be used in material science applications?
A6: Yes, derivatives of this compound have been incorporated into the synthesis of functional polymers. For example, oxidative polycoupling with specific diynes, catalyzed by rhodium complexes, yields poly(pyrazolylnaphthalene)s with high molecular weights and good thermal stability. These polymers exhibit high refractive indices, making them potentially useful in optical applications. []
Q7: Are there any catalytic applications for this compound?
A7: While this compound itself may not possess inherent catalytic properties, its derivatives have shown promise in facilitating specific reactions. For example, its use as a ligand in copper-catalyzed Ullmann type N-arylation reactions allows for the efficient synthesis of more complex pyrazole derivatives under mild conditions. [] This highlights the versatility of this scaffold in developing new synthetic methodologies.
Q8: Have computational methods been employed to study this compound?
A8: Density Functional Theory (DFT) calculations, specifically using the B3LYP method, have been employed to model and optimize this compound and its Schiff base derivatives. [] Analyzing calculated descriptors like the lowest unoccupied molecular orbital (LUMO) and electron density distribution can provide insights into the compound's reactivity and potential interactions with biological targets.
Q9: How does research on this compound bridge different scientific disciplines?
A9: The study of this compound exemplifies a multidisciplinary approach, combining organic synthesis, analytical chemistry, computational modeling, and biological evaluations. [, , , , , , , ] Its applications span from materials science and catalysis to medicinal chemistry and drug discovery, highlighting its potential impact across diverse fields.
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